Octadecyl 3-(4-chlorophenyl)prop-2-enoate

• CAS No.: 61415-13-2
• Molecular Formula: C27H43ClO2
• Molecular Weight: 435.1 g/mol
• IUPAC Name: octadecyl 3-(4-chlorophenyl)prop-2-enoate
• InChI: InChI=1S/C27H43ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-27(29)23-20-25-18-21-26(28)22-19-25/h18-23H,2-17,24H2,1H3
• InChI Key: HICCDWDQGUYNTA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC=C(C=C1)Cl

Description

Octadecyl 3-(4-chlorophenyl)prop-2-enoate is a chemical compound with the molecular formula C21H40O2. It is an ester derived from octadecyl alcohol and 3-(4-chlorophenyl)prop-2-enoic acid. This compound is known for its applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Octadecyl 3-(4-chlorophenyl)prop-2-enoate typically involves the esterification of octadecyl alcohol with 3-(4-chlorophenyl)prop-2-enoic acid. The reaction is usually carried out in the presence of a catalyst, such as sulfuric acid or p-toluenesulfonic acid, under reflux conditions. The reaction mixture is then purified by distillation or recrystallization to obtain the desired ester .

Industrial Production Methods

In industrial settings, the production of Octadecyl 3-(4-chlorophenyl)prop-2-enoate may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and advanced purification techniques, such as chromatography, ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Octadecyl 3-(4-chlorophenyl)prop-2-enoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol group.

Substitution: The chlorine atom in the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Octadecyl 3-(4-chlorophenyl)prop-2-enoate has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug delivery systems and as a component in pharmaceutical formulations.

Industry: Utilized in the production of specialty chemicals, coatings, and polymers.

Mechanism of Action

The mechanism of action of Octadecyl 3-(4-chlorophenyl)prop-2-enoate involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to various biological effects. For example, its antimicrobial activity may result from disrupting bacterial cell membranes or inhibiting essential enzymes .

Comparison with Similar Compounds

Similar Compounds

Octadecyl acrylate: Similar in structure but lacks the chlorophenyl group.

Octadecyl methacrylate: Contains a methacrylate group instead of the chlorophenyl group.

Octadecyl cinnamate: Contains a cinnamate group instead of the chlorophenyl group.

Uniqueness

Octadecyl 3-(4-chlorophenyl)prop-2-enoate is unique due to the presence of the chlorophenyl group, which imparts distinct chemical and biological properties.